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Compound of Interest

Compound Name: ASP2905

Cat. No.: B605632 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of ASP2905, a potent

and selective inhibitor of the potassium channel Kv12.2 (KCNH3), in mouse behavioral studies.

The following sections detail its mechanism of action, recommended dosages, and protocols

for key behavioral assays.

Mechanism of Action
ASP2905 is a selective inhibitor of the KCNH3 potassium channel, which is predominantly

expressed in the forebrain.[1][2] Inhibition of KCNH3 by ASP2905 is thought to potentiate

recurrent excitation of delay neurons by preventing K+ efflux, particularly in the prefrontal

cortex, a region critical for working memory.[1] This mechanism leads to an increased efflux of

dopamine and acetylcholine in the medial prefrontal cortex, neurotransmitters closely

associated with attention and cognitive function.[2][3] Due to its ability to cross the blood-brain

barrier, ASP2905 has shown potential in treating symptoms of schizophrenia and Attention

Deficit/Hyperactivity Disorder (ADHD).[2][4]
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Caption: Signaling pathway of ASP2905.

Quantitative Data Summary
The following table summarizes the effective dosages of ASP2905 administered orally (p.o.) in

various mouse behavioral paradigms.
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Behavioral
Test

Mouse Model
Dosage
(mg/kg, p.o.)

Observed
Effect

Reference

Latent Learning Normal Mice 0.0313, 0.0625

Improved latent

learning ability,

reflecting

enhanced

attention.

[2][5][6][7]

Spontaneous

Alternation

MK-

801/Scopolamine

-induced

cognitive deficit

0.0625 (minimum

effective dose)

Reversed

disruption of

spontaneous

alternation

behavior.

[1][8][9][10]

Hyperlocomotion

Methamphetamin

e/Phencyclidine-

induced

Not specified

Inhibited

hyperlocomotion

without affecting

spontaneous

locomotion.

[1][11]

Forced Swim

Test

Phencyclidine-

induced

schizophrenia

model

Not specified

(chronic infusion)

Ameliorated

prolonged

immobility time.

[11]

Water-Finding

Task

Neonatal

Phencyclidine-

induced cognitive

deficit

Not specified

Ameliorated

prolonged finding

latency, reflecting

improved latent

learning.

[11]

Experimental Protocols
Spontaneous Alternation Test (Y-Maze)
This test assesses spatial working memory, which relies on the hippocampus. The protocol is

based on the innate tendency of mice to explore novel environments.

Objective: To evaluate the effect of ASP2905 on short-term spatial working memory.
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Materials:

Y-maze apparatus with three identical arms.

ASP2905 solution.

Vehicle control solution.

Experimental mice.

Procedure:

Administer ASP2905 or vehicle control orally to mice 30-60 minutes before the test. A

minimum effective dose of 0.0625 mg/kg has been reported to be effective in reversing

cognitive deficits.[1][8][10]

Place a mouse at the end of one arm and allow it to freely explore the maze for a 5-minute

session.[9]

Record the sequence of arm entries. An arm entry is counted when all four paws of the

mouse are within the arm.

An alternation is defined as consecutive entries into three different arms (e.g., ABC, CAB).

Calculate the percentage of alternation as: (Number of alternations / (Total number of arm

entries - 2)) x 100.

Mice with fewer than 8 arm entries during the trial may be excluded from the analysis.[9]

Forced Swim Test (FST)
The FST is a common behavioral test used to assess depressive-like behavior and the efficacy

of antidepressant compounds.

Objective: To determine if ASP2905 can ameliorate depressive-like phenotypes, such as

increased immobility.

Materials:
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Cylindrical, transparent tank (e.g., 30 cm height x 20 cm diameter).[4]

Water maintained at 23-25°C.[12]

ASP2905 solution.

Vehicle control solution.

Experimental mice.

Procedure:

For chronic studies, ASP2905 can be administered via chronic infusion.[11] For acute

studies, oral administration 30-60 minutes prior to the test can be performed.

Fill the tank with water to a level of 15 cm, ensuring the mouse cannot touch the bottom with

its tail or paws.[4]

Gently place the mouse into the water.

The test duration is typically 6 minutes.[4][12]

Record the entire session. The primary measure is the duration of immobility during the last

4 minutes of the test.[3][12]

Immobility is defined as the state where the mouse makes only the movements necessary to

keep its head above water.[3]

After the test, remove the mouse, dry it, and return it to its home cage.

Water-Finding Task
This task is used to assess latent learning, a form of learning that is not immediately expressed

in an overt response.

Objective: To evaluate the effect of ASP2905 on latent learning and attention.

Materials:
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Open field arena.

Water bottle with a spout.

ASP2905 solution.

Vehicle control solution.

Water-deprived experimental mice.

Procedure (General Protocol):

Administer ASP2905 or vehicle control orally. Dosages of 0.0313 and 0.0625 mg/kg have

been shown to improve latent learning.[2][5][6][7]

Habituation Phase: Allow water-deprived mice to explore the open field arena for a set period

without the presence of the water bottle.

Training Phase: Introduce a water bottle into the arena. The time it takes for the mouse to

find the water bottle is recorded.

Test Phase: After a delay, place the mouse back into the arena and measure the latency to

find the water bottle. A shorter latency in the ASP2905-treated group compared to the control

group suggests an improvement in latent learning.

Experimental Workflow
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Caption: General workflow for mouse behavioral studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Neurochemical and neuropharmacological characterization of ASP2905, a novel potent
selective inhibitor of the potassium channel KCNH3 - PubMed [pubmed.ncbi.nlm.nih.gov]

2. animal.research.wvu.edu [animal.research.wvu.edu]

3. Frontiers | Short- and Long-Term Repeated Forced Swim Stress Induce Depressive-Like
Phenotype in Mice: Effectiveness of 3-[(4-Chlorophenyl)Selanyl]-1-Methyl-1H-Indole
[frontiersin.org]

4. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]

5. semanticscholar.org [semanticscholar.org]

6. The KCNH3 inhibitor ASP2905 shows potential in the treatment of attention
deficit/hyperactivity disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

7. The KCNH3 inhibitor ASP2905 shows potential in the treatment of attention
deficit/hyperactivity disorder | PLOS One [journals.plos.org]

8. The mouse forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]

9. uknowledge.uky.edu [uknowledge.uky.edu]

10. researchgate.net [researchgate.net]

11. ASP2905, a specific inhibitor of the potassium channel Kv12.2 encoded by the Kcnh3
gene, is psychoactive in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

12. youtube.com [youtube.com]

To cite this document: BenchChem. [Application Notes and Protocols for ASP2905 in Mouse
Behavioral Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605632#asp2905-dosage-for-mouse-behavioral-
studies]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b605632?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/28552344/
https://pubmed.ncbi.nlm.nih.gov/28552344/
https://animal.research.wvu.edu/files/d/a7e05c8d-c34c-403d-9f83-cdee38da1af8/forced-swim-test.pdf
https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2020.00140/full
https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2020.00140/full
https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2020.00140/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3353513/
https://www.semanticscholar.org/paper/The-KCNH3-inhibitor-ASP2905-shows-potential-in-the-Takahashi-Ohmiya/b389d787d3344130163d71768d5fe5e90ee46cf1
https://pubmed.ncbi.nlm.nih.gov/30462746/
https://pubmed.ncbi.nlm.nih.gov/30462746/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0207750
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0207750
https://pubmed.ncbi.nlm.nih.gov/22314943/
https://uknowledge.uky.edu/cgi/viewcontent.cgi?article=1080&context=ps_facpub
https://www.researchgate.net/publication/317159051_Neurochemical_and_neuropharmacological_characterization_of_ASP2905_a_novel_potent_selective_inhibitor_of_the_potassium_channel_KCNH3
https://pubmed.ncbi.nlm.nih.gov/31654662/
https://pubmed.ncbi.nlm.nih.gov/31654662/
https://www.youtube.com/watch?v=M9uyS8khjCs
https://www.benchchem.com/product/b605632#asp2905-dosage-for-mouse-behavioral-studies
https://www.benchchem.com/product/b605632#asp2905-dosage-for-mouse-behavioral-studies
https://www.benchchem.com/product/b605632#asp2905-dosage-for-mouse-behavioral-studies
https://www.benchchem.com/product/b605632#asp2905-dosage-for-mouse-behavioral-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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